molecular formula C13H18O2 B7862292 6-(3-Methylphenoxy)hexan-2-one

6-(3-Methylphenoxy)hexan-2-one

Cat. No.: B7862292
M. Wt: 206.28 g/mol
InChI Key: JITXAIQJCYDQFR-UHFFFAOYSA-N
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Description

6-(3-Methylphenoxy)hexan-2-one is an ether-substituted ketone with a hexan-2-one backbone and a 3-methylphenoxy group at the sixth carbon (Ref: 10-F542793 in ). Its structure combines the reactivity of a ketone with the aromatic and steric properties of a substituted phenoxy group.

Properties

IUPAC Name

6-(3-methylphenoxy)hexan-2-one
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InChI

InChI=1S/C13H18O2/c1-11-6-5-8-13(10-11)15-9-4-3-7-12(2)14/h5-6,8,10H,3-4,7,9H2,1-2H3
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InChI Key

JITXAIQJCYDQFR-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)OCCCCC(=O)C
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Molecular Formula

C13H18O2
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Molecular Weight

206.28 g/mol
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Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name Substituent/Functional Group Key Structural Features Reference
6-(3-Methylphenoxy)hexan-2-one 3-Methylphenoxy ether at C6 Aromatic ether, methyl group on phenyl ring
Hexan-2-one (Methyl butyl ketone) None (parent compound) Simple aliphatic ketone
6-(5-Methyl-furan-2-yl)-hexan-2-one 5-Methylfuran at C6 Heteroaromatic (furan) substituent
Camphor (1,7,7-Trimethylbicyclo[2.2.1]hexan-2-one) Bicyclic framework, methyl groups Rigid bicyclic structure, stereochemical complexity
6-(Benzylthio)hexan-2-one Benzylthioether at C6 Thioether group (S vs. O in target compound)
6-(Dimethylamino)hexan-2-one Dimethylamino group at C6 Basic amino substituent

Key Observations :

  • Thioether analogs (e.g., 6-(Benzylthio)hexan-2-one) may exhibit reduced polarity and higher oxidation susceptibility compared to the oxygen-based ether in the target compound .
  • Amino-substituted derivatives (e.g., 6-(dimethylamino)hexan-2-one) likely have enhanced water solubility under acidic conditions due to protonation, unlike the hydrophobic phenoxy group .

Physicochemical Properties

Compound Name Molecular Weight (g/mol) Boiling/Melting Point* Solubility*
Hexan-2-one 100.16 127–128°C (bp) Miscible in organic solvents
6-(3-Methylphenoxy)hexan-2-one ~206.3 (estimated) Not reported Likely lipophilic
Camphor 152.23 204°C (mp) Low water solubility
6-(5-Methyl-furan-2-yl)-hexan-2-one ~166.2 (estimated) Not reported Moderate polarity

*Data inferred from structural analogs where direct evidence is unavailable.

Key Observations :

  • The 3-methylphenoxy group increases molecular weight and likely reduces volatility compared to hexan-2-one.
  • Camphor’s rigid bicyclic structure results in a higher melting point and lower solubility than linear ketones .

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